Cas no 2097931-38-7 (4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide
• CAS No: 2097931-38-7
• MF: C₁₈H₂₀FN₃O₄S
• MW: 393.432506561279
• CID: 5469431
• Update Time: 2025-07-22

4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide
• 4-ethoxy-3-fluoro-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]benzenesulfonamide

• Inchi： 1S/C18H20FN3O4S/c1-2-26-17-6-5-15(9-16(17)19)27(24,25)21-11-13-8-14(12-20-10-13)22-7-3-4-18(22)23/h5-6,8-10,12,21H,2-4,7,11H2,1H3
• InChI Key： KUHLRNXHFWRCBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCC1=CN=CC(=C1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 393.11585546 g/mol
• Monoisotopic Mass: 393.11585546 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97
• Molecular Weight: 393.4

Additional information on 4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide

Introduction to 4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide (CAS No. 2097931-38-7)

4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide, identified by its CAS number 2097931-38-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex aromatic sulfonamide core, which is frequently explored for its potential biological activities. The presence of multiple functional groups, including an ethoxy substituent, a fluoro atom, and a pyridine-pyrrolidinone hybrid moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural architecture of 4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide is meticulously designed to interact with biological targets in a highly specific manner. The sulfonamide group, a well-known pharmacophore in medicinal chemistry, is known to enhance binding affinity and selectivity. In particular, the combination of the fluoro substituent and the pyridine-pyrrolidinone scaffold introduces unique electronic and steric properties that can modulate the compound's interaction with enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies suggest that the pyridine-pyrrolidinone moiety in 4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide can form critical hydrogen bonds with key residues in protein targets, while the fluoro group may engage in favorable electrostatic interactions. These insights have guided the optimization of analogs to improve potency and reduce off-target effects.

In the context of contemporary drug discovery, the sulfonamide class remains a cornerstone due to its versatility and historical success in treating various diseases. The introduction of fluorine atoms into aromatic rings is particularly noteworthy, as fluorine can significantly alter metabolic stability and pharmacokinetic profiles. For instance, fluorinated sulfonamides have been shown to exhibit enhanced bioavailability and prolonged half-life in vivo, making them attractive for therapeutic applications.

The synthesis of 4-ethoxy-3-fluoro-N-{[5-(2-oxopyrrolidin-1-yll)pyridin}-3-yll)methyl}benzene-l-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. The incorporation of the pyridine-pyrrolidinone scaffold necessitates careful consideration of reactivity profiles to ensure high yield and purity. Researchers have leveraged modern catalytic systems and green chemistry principles to streamline these synthetic routes, reducing waste and improving efficiency.

Biological evaluation of this compound has revealed intriguing preliminary findings. In vitro assays indicate that 4-et-hoxy--fluor-o-N-{[5-(2--oxo-pyrrolidin-l--ytl)pyridin--3-ytl)methyl}benzene-l-sulfonamide exhibits modulatory activity toward certain enzymes implicated in inflammatory pathways. The exact mechanism of action remains under investigation, but early data suggest potential therapeutic relevance in conditions such as metabolic disorders and neurodegeneration.

The integration of machine learning models has further accelerated the exploration of this molecule's biological potential. By analyzing vast datasets encompassing chemical structures, biological activities, and physicochemical properties, researchers can predict novel interactions and optimize derivatives more efficiently than traditional methods alone. This approach aligns with the broader trend toward data-driven drug discovery, where computational tools play an increasingly pivotal role.

The pharmacokinetic profile of 4-et-hoxy--fluor-o-N-{[5-(2--oxo-pyrrollldn-l--ytl)pyridln--3-ytl)methyl}benzenel-sulfonarnide is another critical aspect being scrutinized. Preliminary pharmacokinetic studies suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for evaluating clinical efficacy. The balance between potency and selectivity will be key to determining its suitability for further development.

Future directions for research on this compound may include structure-based drug design approaches, where high-resolution crystal structures or NMR data are utilized to refine binding interactions. Additionally, exploring derivatives with altered substitution patterns could unlock new therapeutic modalities while maintaining or enhancing activity against target proteins.

The broader significance of compounds like 4-et-hoxy--fluor-o-N-{[5-(2--oxo-pyrrollldn-l--ytl)pyridln--3-ytl)methyl}benzenel-sulfonarnide lies in their ability to bridge fundamental chemical biology with practical therapeutic solutions. As our understanding of disease mechanisms evolves, molecules with such intricate scaffolds will continue to serve as valuable tools for dissecting biological pathways and developing next-generation therapeutics.